Cas no 1021241-60-0 (4-[(2-Oxo-1,3-benzoxathiol-6-yl)oxy]benzaldehyde)

• Product Name: 4-[(2-Oxo-1,3-benzoxathiol-6-yl)oxy]benzaldehyde
• CAS No: 1021241-60-0
• MF: C₁₄H₈O₄S
• MW: 272.275922775269
• CID: 5450587
• PubChem ID: 28603864
• Update Time: 2025-06-09

4-[(2-Oxo-1,3-benzoxathiol-6-yl)oxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-[(2-oxo-2H-1,3-benzoxathiol-6-yl)oxy]benzaldehyde
• 1021241-60-0
• AKOS000260257
• Z335440216
• EN300-6704700
• 4-[(2-Oxo-1,3-benzoxathiol-6-yl)oxy]benzaldehyde

• Inchi： 1S/C14H8O4S/c15-8-9-1-3-10(4-2-9)17-11-5-6-13-12(7-11)18-14(16)19-13/h1-8H
• InChI Key： XEOSTRJRZIWAAK-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(OC2C=C3OC(=O)SC3=CC=2)C=C1

Computed Properties

• Exact Mass: 272.01432991g/mol
• Monoisotopic Mass: 272.01432991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 77.9Ų

Experimental Properties

• Density: 1.449±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 461.7±55.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 4-[(2-Oxo-1,3-benzoxathiol-6-yl)oxy]benzaldehyde

4-[(2-Oxo-1,3-benzoxathiol-6-yl)oxy]benzaldehyde (CAS No. 1021241-60-0): A Comprehensive Overview

4-[(2-Oxo-1,3-benzoxathiol-6-yl)oxy]benzaldehyde (CAS No. 1021241-60-0) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound, characterized by its distinct molecular structure and functional groups, holds potential applications in various areas, including pharmaceuticals, diagnostics, and advanced materials.

The chemical structure of 4-[(2-Oxo-1,3-benzoxathiol-6-yl)oxy]benzaldehyde consists of a benzaldehyde moiety linked to a 1,3-benzoxathiol ring via an ether linkage. The presence of the oxo group on the benzoxathiol ring imparts unique electronic and steric properties to the molecule, making it an attractive candidate for a wide range of chemical reactions and biological studies.

Recent research has highlighted the significance of 4-[(2-Oxo-1,3-benzoxathiol-6-yl)oxy]benzaldehyde in the development of novel therapeutic agents. Studies have shown that this compound exhibits potent antioxidant and anti-inflammatory properties, which are crucial for addressing various diseases and conditions. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound can effectively inhibit the production of pro-inflammatory cytokines, making them potential candidates for treating inflammatory disorders such as arthritis and colitis.

In addition to its biological activities, 4-[(2-Oxo-1,3-benzoxathiol-6-yl)oxy]benzaldehyde has been explored for its potential in materials science. The unique electronic properties of the molecule make it suitable for use in organic electronics and photovoltaic devices. Research conducted at the University of California, Berkeley, has shown that this compound can be used as a building block for constructing highly efficient organic solar cells. The ability to fine-tune the electronic properties through chemical modifications opens up new possibilities for optimizing device performance.

The synthesis of 4-[(2-Oxo-1,3-benzoxathiol-6-yl)oxy]benzaldehyde involves several well-established organic reactions. One common approach is the reaction between 6-hydroxybenzoxazinone and 4-hydroxybenzaldehyde in the presence of a suitable coupling reagent. This method provides high yields and good purity, making it suitable for large-scale production. Advances in synthetic methodologies have also led to more efficient and environmentally friendly routes for synthesizing this compound.

In terms of safety and handling, 4-[(2-Oxo-1,3-benzoxathiol-6-yl)oxy]benzaldehyde should be stored under dry conditions and protected from light to maintain its stability. It is important to follow standard laboratory safety protocols when handling this compound to ensure the well-being of researchers and laboratory personnel.

The future prospects for 4-[(2-Oxo-1,3-benzoxathiol-6-yl)oxy]benzaldehyde are promising. Ongoing research is focused on exploring its potential applications in drug discovery, materials science, and other interdisciplinary fields. Collaborative efforts between chemists, biologists, and materials scientists are expected to uncover new insights into the properties and uses of this versatile compound.

In conclusion, 4-[(2-Oxo-1,3-benzoxathiol-6-yl)oxy]benzaldehyde (CAS No. 1021241-60-0) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and functional groups make it an attractive target for both fundamental research and practical applications. As research continues to advance, it is likely that this compound will play an increasingly important role in various scientific and technological domains.